Cas no 898443-97-5 (4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 898443-97-5
• MF: C₁₅H₂₁N₃O₂S
• MW: 307.411142110825
• CID: 5484908
• Update Time: 2025-07-15

4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C15H21N3O2S/c1-10-5-7-18(8-6-10)13(19)9-21-14-11-3-2-4-12(11)16-15(20)17-14/h10H,2-9H2,1H3,(H,16,17,20)
• InChI Key： AAKRKVPECVPFLS-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC(N2CCC(C)CC2)=O)C2CCCC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Introduction to 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 898443-97-5)

4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 898443-97-5, belongs to a class of molecules known for their potential applications in the development of therapeutic agents. The presence of multiple functional groups, including a sulfanyl moiety and a piperidine ring, makes this compound a promising candidate for further investigation in various biological and chemical contexts.

The structure of 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one is characterized by a cyclopentadpyrimidine core, which is a fused ring system consisting of a pyrimidine ring and a cyclopentane ring. This unique arrangement contributes to the compound's stability and reactivity, making it an interesting subject for synthetic chemistry and drug design. The sulfanyl group at the 2-position of the cyclopentadpyrimidine ring introduces polarity and potential interactions with biological targets, while the 4-methylpiperidine moiety enhances solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pharmacological properties of 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one have been explored in several preclinical studies. These studies have highlighted its potential as an antimicrobial agent, with particular efficacy against certain resistant strains of bacteria. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a valuable candidate for further development.

Moreover, the chemical synthesis of this compound has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, have been employed to produce the desired product in significant quantities. These advancements have enabled researchers to conduct more comprehensive studies on the compound's biological activity and potential therapeutic applications.

The biological activity of 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one has been further investigated in vitro using various cell lines. Preliminary results suggest that the compound exhibits significant anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has been observed in preliminary assays. These findings underscore the compound's potential as a multitargeted therapeutic agent.

The drug discovery process involves several stages, from initial screening to clinical trials. The current status of 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one indicates that it is still in the early stages of development but shows promise based on preclinical data. Future studies will focus on optimizing its pharmacokinetic profile and conducting more extensive safety and efficacy tests in animal models before moving to human clinical trials.

The synthetic pathways used to produce this compound have also been refined to improve efficiency and reduce environmental impact. Green chemistry principles have been incorporated into the synthesis process to minimize waste and hazardous byproducts. This approach aligns with the broader goals of sustainable pharmaceutical development and ensures that the production of this compound is both effective and environmentally responsible.

In conclusion, 4-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 898443-97-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely that it will play an important role in future medical treatments.